3-(Cyclohexyloxy)-5-isopropoxyphenol

• Molecular Formula: C15H22O3
• Molecular Weight: 250.33 g/mol
• IUPAC Name: 3-cyclohexyloxy-5-propan-2-yloxyphenol
• InChI: InChI=1S/C15H22O3/c1-11(2)17-14-8-12(16)9-15(10-14)18-13-6-4-3-5-7-13/h8-11,13,16H,3-7H2,1-2H3
• InChI Key: ZMWKNDXOPFBOKC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC(=CC(=C1)OC2CCCCC2)O

Description

3-(Cyclohexyloxy)-5-isopropoxyphenol is a phenolic compound characterized by a central benzene ring substituted with a cyclohexyloxy group at the 3-position and an isopropoxy group at the 5-position. Its molecular formula is C₁₅H₂₂O₃, with a molecular weight of 250.33 g/mol (calculated). The compound’s structure combines lipophilic cyclohexyl and isopropyl moieties with a polar phenolic hydroxyl group, making it a candidate for applications in pharmaceuticals, agrochemicals, or polymer stabilizers.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Cyclohexyloxy)-5-isopropoxyphenol typically involves the following steps:

Formation of the Phenol Derivative: The starting material, phenol, undergoes alkylation to introduce the isopropoxy group. This can be achieved using isopropyl bromide in the presence of a base such as potassium carbonate.

Introduction of the Cyclohexyloxy Group: The intermediate product is then subjected to a nucleophilic substitution reaction with cyclohexyl bromide in the presence of a base like sodium hydride to form the final compound.

Industrial Production Methods

Industrial production of 3-(Cyclohexyloxy)-5-isopropoxyphenol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process.

Chemical Reactions Analysis

Types of Reactions

3-(Cyclohexyloxy)-5-isopropoxyphenol can undergo various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The compound can be reduced to form corresponding alcohols.

Substitution: The phenolic hydrogen can be substituted with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Electrophiles like alkyl halides or acyl chlorides can be used in the presence of a base.

Major Products Formed

Oxidation: Quinones

Reduction: Alcohols

Substitution: Alkylated or acylated phenols

Scientific Research Applications

3-(Cyclohexyloxy)-5-isopropoxyphenol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and as a potential inhibitor of certain biological pathways.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its unique structural properties.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(Cyclohexyloxy)-5-isopropoxyphenol involves its interaction with specific molecular targets. The phenolic group can form hydrogen bonds with active sites of enzymes, potentially inhibiting their activity. The cyclohexyloxy and isopropoxy groups may enhance the compound’s lipophilicity, facilitating its interaction with lipid membranes and cellular components.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

2-(3-Methoxyphenyl)-2-[(propan-2-yl)amino]cyclohexan-1-one (Metoxisopropamin, MXiPr)

• Structure: Features a cyclohexanone core with a 3-methoxyphenyl group and an isopropylamino substituent .
• Comparison: Unlike 3-(Cyclohexyloxy)-5-isopropoxyphenol, MXiPr lacks a phenolic hydroxyl group but includes a ketone and amine. This difference likely enhances its solubility in polar solvents and alters its biological activity.

Allyl (Cyclohexyloxy)acetate

• Structure : Contains a cyclohexyloxy group linked to an acetate ester .
• Comparison: Both compounds share the cyclohexyloxy substituent, but the phenolic hydroxyl in 3-(Cyclohexyloxy)-5-isopropoxyphenol is replaced by an ester.

Dihydrocapsaicin

• Structure: A vanilloid with a phenolic hydroxyl, methoxy group, and a lipophilic alkyl chain .
• Comparison: Both compounds are phenolic derivatives with bulky substituents. Dihydrocapsaicin’s methoxy group and alkyl chain enhance its interaction with TRPV1 receptors (implicated in pain perception), while 3-(Cyclohexyloxy)-5-isopropoxyphenol’s cyclohexyl and isopropoxy groups may favor membrane permeability or lipid solubility.

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Key Functional Groups	Predicted LogP*
3-(Cyclohexyloxy)-5-isopropoxyphenol	250.33	Phenol, cyclohexyloxy, isopropoxy	~3.5
MXiPr	263.36	Cyclohexanone, methoxy, isopropylamino	~2.8
Allyl (Cyclohexyloxy)acetate	186.24	Ester, cyclohexyloxy	~2.1
Dihydrocapsaicin	315.47	Phenol, methoxy, alkylamide	~4.0

*LogP values estimated based on substituent contributions.

• Solubility: The phenolic hydroxyl in 3-(Cyclohexyloxy)-5-isopropoxyphenol may improve aqueous solubility compared to MXiPr or allyl (cyclohexyloxy)acetate. However, its bulky substituents likely reduce solubility relative to dihydrocapsaicin’s linear alkyl chain.